Cas no 1804877-37-9 (2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde
• CAS No: 1804877-37-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4964234
• Update Time: 2025-05-25

2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5BrF3NO2/c9-5-1-4(3-14)7(13)6(2-5)15-8(10,11)12/h1-3H,13H2
• InChI Key： RGAPFTXHEZXRTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(=C(C=1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 282.94558 g/mol
• Monoisotopic Mass: 282.94558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 284.03

Additional information on 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde (CAS No. 1804877-37-9)

2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde is a highly specialized organic compound with the CAS number 1804877-37-9, widely recognized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an amino group, a bromo substituent, and a trifluoromethoxy moiety, making it a valuable intermediate in synthetic chemistry. Its aldehyde functionality allows for diverse chemical transformations, enabling applications in drug discovery and material science.

In recent years, the demand for halogenated benzaldehyde derivatives like 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and fluorescent probes. The compound's trifluoromethoxy group enhances its lipophilicity, improving membrane permeability in biological systems—a critical factor in drug design and bioimaging applications.

The synthesis of 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde typically involves multi-step reactions, including electrophilic aromatic substitution and reductive amination. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is essential for reproducible results in medicinal chemistry. Given the growing focus on sustainable chemistry, recent studies explore greener synthetic routes using catalytic methods or biocatalysts to reduce environmental impact.

From an industrial perspective, CAS 1804877-37-9 is gaining traction in the development of crop protection agents, leveraging its bioactive properties to combat resistant pests. Its bromo and trifluoromethoxy groups contribute to enhanced binding affinity with biological targets, a hot topic in agrochemical innovation. Additionally, the compound’s structural versatility aligns with the rising trend of fragment-based drug discovery, where modular scaffolds accelerate lead optimization.

Analytical challenges associated with 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde include its stability under varying pH conditions and sensitivity to light. Modern spectroscopic tools like LC-MS and X-ray crystallography are employed to address these issues, ensuring accurate quality control. As the scientific community prioritizes data-driven research, computational models predicting the compound’s reactivity and solubility are also being refined.

In summary, 2-Amino-5-bromo-3-(trifluoromethoxy)benzaldehyde (1804877-37-9) represents a cutting-edge tool for researchers exploring next-generation therapeutics and functional materials. Its interdisciplinary applications—from precision medicine to smart agriculture—underscore its significance in contemporary science. With ongoing advancements in synthetic methodology and analytical technology, this compound is poised to play a pivotal role in solving global challenges in health and sustainability.